3-Cyclopropoxy-4-methyl-2-nitropyridine

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-methyl-2-nitropyridine
• InChI: InChI=1S/C9H10N2O3/c1-6-4-5-10-9(11(12)13)8(6)14-7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key: FUEYDQNHDYJLGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1)[N+](=O)[O-])OC2CC2

Description

3-Cyclopropoxy-4-methyl-2-nitropyridine is a nitro-substituted pyridine derivative characterized by a cyclopropoxy group at position 3, a methyl group at position 4, and a nitro group at position 2. Pyridine derivatives are critical in pharmaceuticals, agrochemicals, and materials science due to their electronic and steric properties .

Preparation Methods

The synthesis of 3-Cyclopropoxy-4-methyl-2-nitropyridine can be achieved through various synthetic routes. One common method involves the nitration of pyridine derivatives. For example, the reaction of pyridine with dinitrogen pentoxide in an organic solvent produces the N-nitropyridinium ion, which can then be reacted with sulfur dioxide and bisulfite in water to yield 3-nitropyridine . Subsequent substitution reactions can introduce the cyclopropoxy and methyl groups at the desired positions.

Industrial production methods may involve continuous flow synthesis techniques, which offer advantages in terms of scalability and efficiency .

Chemical Reactions Analysis

3-Cyclopropoxy-4-methyl-2-nitropyridine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic substitution reactions.

Coupling Reactions: The compound can participate in Suzuki–Miyaura coupling reactions, which involve the formation of carbon-carbon bonds using palladium catalysts and boron reagents.

Major products formed from these reactions include amino derivatives, substituted pyridines, and coupled products with various functional groups.

Scientific Research Applications

3-Cyclopropoxy-4-methyl-2-nitropyridine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and heterocyclic compounds.

Medicine: Research into its biological activity could lead to the discovery of new therapeutic agents.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-methyl-2-nitropyridine involves its interaction with molecular targets and pathways. The nitro group can undergo reduction to form reactive intermediates that interact with biological molecules. The compound’s structure allows it to participate in various chemical reactions, influencing its biological activity and potential therapeutic effects .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural analogs of 3-cyclopropoxy-4-methyl-2-nitropyridine, emphasizing substituent positions, synthesis yields, and applications:

Compound Name	Substituents (Position)	Synthesis Yield	Key Properties/Applications	References
2-Methoxy-4-methyl-5-nitropyridine (7c)	2-OCH₃, 4-CH₃, 5-NO₂	95%	Agrochemical intermediates; high yield via established protocols
2-Methoxy-4-methyl-3-nitropyridine (7d)	2-OCH₃, 4-CH₃, 3-NO₂	80%	Lower yield due to steric/electronic effects at position 3
4-Methyl-3-nitropyridin-2-amine	2-NH₂, 4-CH₃, 3-NO₂	N/A	Pharmaceutical relevance (hydrogen bonding via NH₂)
2-(4-Methoxyphenoxy)-3-nitropyridine	2-(4-MeO-PhO), 3-NO₂	N/A	Fluorescence studies; bulky phenoxy group enhances π-conjugation

Substituent Effects on Reactivity and Properties

• Nitro Group Position : The nitro group’s position significantly impacts reactivity. For example, 2-methoxy-4-methyl-5-nitropyridine (7c) achieves a 95% yield due to favorable electronic effects at position 5, whereas position 3 substitution (7d) reduces yield to 80% . In 3-Cyclopropoxy-4-methyl-2-nitropyridine, the nitro group at position 2 may alter electrophilic substitution patterns compared to analogs.
• The bulkier cyclopropane ring may also introduce steric hindrance, affecting synthetic accessibility.
• Amino vs. Alkoxy Groups: Amino-substituted nitropyridines (e.g., 4-Methyl-3-nitropyridin-2-amine) exhibit basicity and hydrogen-bonding capacity, which are absent in alkoxy derivatives. This makes them more suitable for biological targeting .